Cas no 1246833-15-7 (10-Hydroxy Amitriptyline Oxalate)

• Product Name: 10-Hydroxy Amitriptyline Oxalate
• CAS No: 1246833-15-7
• MF: C₂₀H₂₄ClN
• MW: 313.86426448822
• CID: 4553865
• Update Time: 2025-10-30

10-Hydroxy Amitriptyline Oxalate Chemical and Physical Properties

Names and Identifiers

• 10-Hydroxy Amitriptyline Oxalate
• Amitriptyline hydrochloride impurity F
• QFIDJPMHGAQWEF-HBPAQXCTSA-N
• Amitriptyline EP Impurity F

• Inchi： 1S/C20H23N.ClH/c1-21(2)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20;/h3-6,8-12H,7,13-15H2,1-2H3;1H
• InChI Key： KFYRPLNVJVHZGT-UHFFFAOYSA-N
• SMILES： CN(CC/C=C1/C2=C(C=CC=C2)CCC2=C/1C=CC=C2)C.[H]Cl

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: 145-149°C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Methanol (Slightly), Water (Slightly)
• Vapor Pressure: Not available

10-Hydroxy Amitriptyline Oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under Inert Atmosphere

Additional information on 10-Hydroxy Amitriptyline Oxalate

Comprehensive Analysis of 10-Hydroxy Amitriptyline Oxalate (CAS No. 1246833-15-7): Properties, Applications, and Research Insights

10-Hydroxy Amitriptyline Oxalate (CAS No. 1246833-15-7) is a chemically modified derivative of amitriptyline, a well-known tricyclic antidepressant. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications and unique pharmacokinetic properties. The oxalate salt form enhances solubility and bioavailability, making it a subject of interest for drug formulation scientists.

The 10-Hydroxy Amitriptyline moiety represents a major active metabolite of amitriptyline, which contributes to its pharmacological effects. Researchers have focused on this compound for its potential role in neuropathic pain management, mood disorder treatment, and central nervous system (CNS) modulation. Current studies explore its comparative efficacy against parent compounds and newer generation antidepressants.

From a chemical perspective, 1246833-15-7 demonstrates improved stability profiles compared to its hydrochloride counterparts. The molecular structure features a hydroxyl group at the 10-position, which influences its receptor binding affinity and metabolic pathways. Analytical methods for this compound typically employ high-performance liquid chromatography (HPLC) and mass spectrometry techniques, which are crucial for quality control in pharmaceutical manufacturing.

Recent publications highlight growing interest in 10-Hydroxy Amitriptyline Oxalate pharmacokinetics, particularly regarding its blood-brain barrier penetration and metabolic half-life. These characteristics make it valuable for developing extended-release formulations and combination therapies. The scientific community continues to investigate its potential synergistic effects with other CNS-active compounds.

In pharmaceutical development, 10-Hydroxy Amitriptyline Oxalate synthesis follows stringent GMP guidelines to ensure purity and consistency. The compound's crystalline structure and solubility profile have been optimized for various dosage forms, including tablets and injectables. Stability studies indicate favorable shelf-life characteristics under proper storage conditions.

Emerging research directions include exploring 10-Hydroxy Amitriptyline's role in chronic pain syndromes and its neuroprotective mechanisms. Some preclinical studies suggest potential applications beyond depression treatment, possibly influencing neurotransmitter regulation and neuronal plasticity. These findings align with current trends in personalized medicine and targeted CNS therapies.

Quality standards for CAS 1246833-15-7 reference materials require rigorous analytical validation. Pharmacopeial methods are being developed to establish official monographs for this compound. The pharmaceutical industry monitors impurity profiles and polymorphic forms to ensure batch-to-batch consistency in drug products containing this active ingredient.

From a clinical perspective, ongoing studies examine dose-response relationships and therapeutic windows for 10-Hydroxy Amitriptyline formulations. Comparative effectiveness research against SSRIs and SNRIs remains a hot topic in psychopharmacology. The compound's metabolite interactions and enzyme induction properties are also under investigation for potential drug-drug interaction implications.

Manufacturing processes for 10-Hydroxy Amitriptyline Oxalate API emphasize green chemistry principles and sustainable production methods. Process optimization focuses on yield improvement and waste reduction, reflecting industry-wide shifts toward environmentally conscious pharmaceutical production. These advancements support the compound's viability for large-scale therapeutic use.

Future research directions may explore 10-Hydroxy Amitriptyline's potential in neurodegenerative disorders and its impact on neuroinflammatory pathways. The scientific community continues to unravel its complex mechanism of action through advanced molecular modeling and receptor binding studies. These investigations contribute to our understanding of tricyclic compound derivatives in modern pharmacotherapy.

Regulatory considerations for 1246833-15-7-containing products follow established guidelines for CNS-active substances. Documentation requirements include comprehensive stability data, bioequivalence studies, and safety profiles. The compound's classification and labeling adhere to international standards for pharmaceutical ingredients.

Analytical characterization of 10-Hydroxy Amitriptyline Oxalate utilizes advanced techniques such as X-ray diffraction for crystal structure determination and spectroscopic methods for functional group analysis. These methodologies ensure accurate identification and quantification in both raw materials and finished dosage forms.

The growing body of literature on 10-Hydroxy Amitriptyline research demonstrates its evolving role in CNS pharmacology. Scientific databases show increasing publication rates related to its mechanistic studies and clinical applications, reflecting sustained interest in this compound's therapeutic potential.